![molecular formula C6H8BrNO2 B1282867 1-(2-Bromoethyl)pyrrolidine-2,5-dione CAS No. 55943-72-1](/img/structure/B1282867.png)
1-(2-Bromoethyl)pyrrolidine-2,5-dione
Overview
Description
1-(2-Bromoethyl)pyrrolidine-2,5-dione, commonly referred to as BEPD, is an organic compound with a molecular formula of C5H7BrNO2. It is a brominated derivative of pyrrolidine-2,5-dione, an aromatic heterocyclic compound containing a five-membered ring of two carbon atoms and three nitrogen atoms. BEPD is a colorless to pale yellow liquid with a boiling point of 189-190°C and a melting point of 26-27°C. It is insoluble in water but soluble in organic solvents. BEPD has a variety of uses in synthetic organic chemistry, and it has been the subject of much research in the fields of pharmacology and biochemistry.
Scientific Research Applications
Corrosion Inhibition
1-(2-Bromoethyl)pyrrolidine-2,5-dione derivatives, specifically 1H-pyrrole-2,5-dione derivatives, have been studied for their inhibitive action against the corrosion of carbon steel in acidic environments. These compounds, including 1-phenyl-1H-pyrrole-2,5-dione (PPD) and 1-(4-methylphenyl)-1H-pyrrole-2,5-dione (MPPD), have shown good corrosion inhibition properties for carbon steel in hydrochloric acid, with their efficiency increasing with concentration. These inhibitors are classified as mixed-type and are believed to adhere to the steel surface primarily through a chemisorption process (Zarrouk et al., 2015).
Organic Synthesis and Chemical Reactions
Studies on pyrrolidine-2,5-dione have highlighted its utility in organic synthesis. For instance, the conversion of 3,4-dihydroxypyrrolidine-2,5-dione to maleimide through tosylation has been explored. This transformation is significant in understanding the properties of pyrrolidine-2,5-diones and maleimides, which are vital scaffolds in many organic substances (Yan et al., 2018).
Vibrational Analysis and Electronic Structure
The compound 1-[(pyridin-2-yl amino) methyl] pyrrolidine-2,5-dione has been analyzed for its antioxidant activity. Using various spectroscopic methods, its vibrational analysis, electronic structure, and thermodynamic properties have been elucidated. This research is crucial for understanding the structural and electronic aspects of such compounds, which can impact their chemical and biological activities (Boobalan et al., 2014).
Solubility and Solvent Effects
The solubility of pyrrolidine-2,5-dione derivatives in various solvents has been studied, providing valuable data for their practical application in different chemical processes. Understanding the solubility behavior of these compounds in a range of solvents is essential for their effective utilization in chemical synthesis and industrial applications (Li et al., 2019).
Luminescent Polymers
Pyrrolo[3,4-c]pyrrole-1,4-dione units, related to pyrrolidine-2,5-dione, have been incorporated into polymers, resulting in materials with strong fluorescence. These polymers exhibit potential for applications in areas like organic electronics due to their significant optical and electrochemical properties (Zhang & Tieke, 2008).
Future Directions
properties
IUPAC Name |
1-(2-bromoethyl)pyrrolidine-2,5-dione | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8BrNO2/c7-3-4-8-5(9)1-2-6(8)10/h1-4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AXYDHHRUFSOIAB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1=O)CCBr | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8BrNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10543892 | |
Record name | 1-(2-Bromoethyl)pyrrolidine-2,5-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10543892 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
55943-72-1 | |
Record name | 1-(2-Bromoethyl)pyrrolidine-2,5-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10543892 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-(2-bromoethyl)pyrrolidine-2,5-dione | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.